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Compound of Interest

Compound Name: 5-Mercapto-1-methyltetrazole

Cat. No.: B193830 Get Quote

IMMEDIATE SAFETY AND DISPOSAL INFORMATION FOR LABORATORY PERSONNEL

This document provides essential procedural guidance for the safe handling and disposal of 5-
Mercapto-1-methyltetrazole (CAS No. 13183-79-4). Adherence to these procedures is critical

to ensure personnel safety and environmental compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Mercapto-1-methyltetrazole is a hazardous chemical that requires careful handling. Key

hazards are summarized below.

Table 1: Hazard Summary for 5-Mercapto-1-methyltetrazole
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Hazard Statement GHS Code Description Citations

Flammable Solid H228 Flammable solid. [1][2]

Harmful if Swallowed H302 Harmful if ingested. [3]

Skin Irritation H315 Causes skin irritation. [3][4]

Serious Eye Irritation H319
Causes serious eye

irritation.
[3][4]

Respiratory Irritation H335
May cause respiratory

irritation.
[4]

Toxic Fumes -

Emits very toxic fumes

of NOx and SOx when

heated to

decomposition.

[5]

Required Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use and dispose

of contaminated gloves in accordance with laboratory practices.

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye

and face protection regulations.[6]

Lab Coat: A standard lab coat is required.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[4]

If dusts are generated, a NIOSH/MSHA-approved respirator may be required.[6]

Step-by-Step Disposal Procedure
The standard and required method for the disposal of 5-Mercapto-1-methyltetrazole is

through a licensed hazardous waste disposal facility. Do not attempt to dispose of this chemical

down the drain or in regular solid waste.

Step 1: Preparation for Disposal
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Ensure the chemical is in its original, clearly labeled container.

If the original container is damaged, carefully transfer the material to a new, compatible, and

properly labeled container.

Keep the container tightly closed and store it in a cool, dry, and well-ventilated area, away

from incompatible materials, heat, and ignition sources.[4]

Step 2: Waste Segregation

Do not mix 5-Mercapto-1-methyltetrazole with other waste streams. Keep it segregated to

await pickup.

Step 3: Arranging for Disposal

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for hazardous chemical waste.

Provide them with the chemical name, quantity, and any other required information.

Step 4: Handling Uncleaned Containers

Empty containers that held 5-Mercapto-1-methyltetrazole should be treated as hazardous

waste and disposed of in the same manner as the chemical itself.

Spill Management Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Alert others in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

PPE: Wear the appropriate PPE as described in Section 1 before attempting to clean the

spill.

Containment:
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For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal.[7][8]

Avoid generating dust during cleanup.[9]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Disposal: All materials used for cleanup (e.g., absorbent pads, contaminated gloves) must be

disposed of as hazardous waste.

Chemical Inactivation Considerations
While chemical inactivation can be a method for destroying certain hazardous compounds,

there are no readily available, validated protocols for the chemical inactivation of 5-Mercapto-
1-methyltetrazole in the provided search results. Any attempt at chemical treatment should be

considered a high-risk procedure and must be:

Developed and validated by qualified chemists.

Subjected to a thorough risk assessment.

Performed in a controlled environment with appropriate safety measures.

Therefore, the recommended and mandatory disposal route is through your institution's

hazardous waste program.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 5-
Mercapto-1-methyltetrazole.
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Begin Disposal Process for
5-Mercapto-1-methyltetrazole

Is the waste in its
original, sealed container?

Carefully transfer to a
compatible, labeled container.

No

Store in a cool, dry,
well-ventilated area away

from ignition sources.

Yes

Contact Environmental
Health & Safety (EH&S)

for hazardous waste pickup.

Follow EH&S instructions
for waste transfer and documentation.

Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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